Cas no 1379301-51-5 (5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1379301-51-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD16619587
• CID: 4697846
• Update Time: 2025-11-02

5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• FCH1345984
• OR110358
• 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• MDL： MFCD16619587
• Inchi： 1S/C9H9BrN2O/c1-5-7(4-11)9(13)12(3)6(2)8(5)10/h1-3H3
• InChI Key： LZWXUCHUUKWLBU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C#N)C(N(C)C=1C)=O

Computed Properties

• Exact Mass: 239.99
• Monoisotopic Mass: 239.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1

Additional information on 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Comprehensive Guide to 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1379301-51-5)

5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1379301-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with bromine, methyl, and cyano functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile suppliers, its synthetic applications, and spectroscopic properties, reflecting its growing importance in modern chemistry.

The molecular structure of 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile includes a bromine atom at the 5-position, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig reactions. This characteristic makes it valuable for constructing complex molecules in drug discovery. Recent trends in AI-assisted drug design and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Queries such as "CAS 1379301-51-5 uses in medicinal chemistry" or "eco-friendly synthesis of brominated pyridines" highlight these emerging focal points.

From a physicochemical perspective, 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile typically appears as a crystalline solid with moderate solubility in polar organic solvents. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for researchers seeking high-purity CAS 1379301-51-5 for sensitive applications. The compound’s stability under inert atmospheres and its compatibility with microwave-assisted synthesis—a hot topic in lab automation—further broaden its utility.

In the pharmaceutical sector, this compound serves as a precursor for kinase inhibitors and antiviral agents, addressing current global health challenges. Its structural motifs are recurrent in patents targeting cancer therapeutics and neurodegenerative diseases, areas dominating scientific literature searches. Meanwhile, agrochemical innovators explore its derivatives for crop protection, responding to the surge in queries like "brominated pyridine herbicides" amid climate-smart agriculture trends.

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To optimize handling, users should store CAS 1379301-51-5 in cool, dry conditions away from light. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE)—a frequently searched term in lab safety contexts—is recommended during manipulation. This aligns with the scientific community’s heightened focus on occupational health and risk mitigation, particularly post-pandemic.

In summary, 5-Bromo-1,4,6-trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile exemplifies the intersection of cutting-edge research and industrial demand. Its relevance to drug development, sustainable chemistry, and material science ensures continued visibility in academic and commercial spheres. By addressing trending search terms like "1379301-51-5 price" or "pyridine derivatives for organic electronics," this guide bridges technical depth with real-world applicability, catering to diverse stakeholder needs.